N-[(1S)-1-(3-methyl-1-benzofuran-2-yl)ethyl]-8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide

• IUPAC Name: N-[(1S)-1-(3-methyl-1-benzofuran-2-yl)ethyl]-8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide
• InChI: InChI=1S/C18H22N2O3/c1-11-15-5-3-4-6-16(15)23-17(11)12(2)19-18(21)20-9-13-7-8-14(10-20)22-13/h3-6,12-14H,7-10H2,1-2H3,(H,19,21)/t12-,13?,14?/m0/s1
• InChI Key: AEMVBUFDWNUTPE-HSBZDZAISA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(C)NC(=O)N3CC4CCC(C3)O4
• Isomeric SMILES: CC1=C(OC2=CC=CC=C12)[C@H](C)NC(=O)N3CC4CCC(C3)O4
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

N-[(1S)-1-(3-methyl-1-benzofuran-2-yl)ethyl]-8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide is an organic compound with significant potential in various scientific fields due to its unique structural properties. It's an intriguing blend of different chemical groups, providing it with distinct reactivity and interactions, making it a valuable subject of study in chemistry, biology, and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1S)-1-(3-methyl-1-benzofuran-2-yl)ethyl]-8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide typically involves multi-step organic reactions. Initially, the creation of the benzofuran moiety is achieved through the cyclization of an appropriate precursor. Then, the chiral center at position 1 can be established using chiral catalysts or starting materials. Finally, the formation of the azabicyclo[3.2.1]octane structure is accomplished using methods such as cycloaddition reactions.

Industrial Production Methods

In an industrial setting, the large-scale production of this compound would utilize continuous flow chemistry to ensure efficiency and yield. Automation in reaction monitoring and control aids in maintaining consistency in the production process. Typical methods might include catalytic hydrogenation for chiral centers and precise temperature control for cyclization reactions.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo several types of chemical reactions:

• Oxidation: : Typically leads to the modification of the benzofuran or azabicyclo moieties, potentially forming new functional groups.

• Reduction: : Can reduce specific double bonds or ketone groups present in the structure.

• Substitution: : Both nucleophilic and electrophilic substitutions can occur, especially at reactive sites such as benzofuran and the azabicyclo framework.

Common Reagents and Conditions

• Oxidizing agents: : Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

• Reducing agents: : Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

• Substitution conditions: : Acid or base catalysts, various nucleophiles or electrophiles

Major Products

The major products depend on the specific reactions. For example, oxidation might yield hydroxylated products, while reduction could produce dihydro derivatives. Substitution reactions yield varied derivatives depending on the substituents used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used to study the dynamics of complex organic reactions and as a building block for more complex molecules.

Biology

It plays a role in studying enzyme interactions due to its unique structure, potentially acting as an enzyme inhibitor or activator.

Medicine

In pharmacology, it’s explored for its potential therapeutic effects, including as a prototype for drug development targeting specific biochemical pathways.

Industry

Used in developing specialized materials or as a precursor for synthetic applications in industrial chemistry.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets, such as enzymes or receptors. Its mechanism may involve binding to active sites and altering enzymatic activity or receptor signaling pathways. The structural features of the azabicyclo[3.2.1]octane and benzofuran moieties contribute to its specificity and potency in these interactions.

Comparison with Similar Compounds

Compared to other similar compounds, N-[(1S)-1-(3-methyl-1-benzofuran-2-yl)ethyl]-8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide exhibits unique stability and reactivity due to its rigid bicyclic structure and functional groups. Similar compounds include:

• N-(1-benzofuran-2-yl)acetamide: : Lacks the azabicyclo framework, offering less structural rigidity.

• 8-oxa-3-azabicyclo[3.2.1]octane derivatives: : Similar in structure but vary in substituents and functional groups.

This sets N-[(1S)-1-(3-methyl-1-benzofuran-2-yl)ethyl]-8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide apart, making it a subject of intense scientific inquiry.